Cas no 2171196-68-0 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
• CAS No: 2171196-68-0
• MF: C₁₃H₂₁N₃O₄
• MW: 283.323543310165
• CID: 6200013
• PubChem ID: 165722409
• Update Time: 2025-05-20

(3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
• 2171196-68-0
• EN300-1287097

• Inchi： 1S/C13H21N3O4/c1-8-7-14-11(16(8)5)9(6-10(17)18)15-12(19)20-13(2,3)4/h7,9H,6H2,1-5H3,(H,15,19)(H,17,18)/t9-/m1/s1
• InChI Key： JDFWNJHXYSUKLO-SECBINFHSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1=NC=C(C)N1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.15320616g/mol
• Monoisotopic Mass: 283.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid

(3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid (CAS No. 2171196-68-0)

(3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid (CAS No. 2171196-68-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a 1,5-dimethylimidazole moiety. These features make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel drugs and therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. It is known for its stability under mild acidic conditions and can be selectively removed using strong acids such as trifluoroacetic acid (TFA). This property makes (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid an ideal candidate for multistep synthetic processes where the protection and deprotection of functional groups are crucial.

The 1,5-dimethylimidazole moiety, on the other hand, imparts unique biological properties to the compound. Imidazole derivatives are known for their ability to form hydrogen bonds and coordinate with metal ions, making them useful in various biological contexts. For instance, imidazole-containing compounds have been explored for their potential as metal chelators, enzyme inhibitors, and antimicrobial agents. The presence of this moiety in (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid suggests that it may have similar biological activities.

Recent studies have highlighted the potential of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid in the development of new therapeutic agents. For example, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in the progression of neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby inhibiting its catalytic activity and reducing the production of toxic metabolites associated with these diseases.

Another area of interest is the use of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Boc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug molecule at the desired site of action. This approach can enhance the bioavailability and reduce the side effects of therapeutic agents.

In addition to its potential therapeutic applications, (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid has also been studied for its use in diagnostic imaging. Researchers at a leading pharmaceutical company have developed a radiolabeled derivative of this compound that can be used to visualize specific biomarkers in vivo. The high affinity of the imidazole moiety for certain receptors makes it an attractive candidate for targeted imaging applications.

The synthesis of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid involves several well-established organic reactions. The key steps include the formation of the Boc protected amino acid intermediate and the subsequent coupling with a suitable imidazole derivative. The chiral center at C³ can be introduced through asymmetric synthesis methods or by using commercially available chiral building blocks.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid (CAS No. 2171196-68-0) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents and diagnostic tools.